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Compound of Interest

Compound Name: Flavanone-d5

Cat. No.: B590270

Before any disposal procedure, a thorough understanding of the compound's characteristics is
essential. Flavanone-d5 is an isotopically labeled form of flavanone where five hydrogen
atoms have been replaced with deuterium, a stable, non-radioactive isotope of hydrogen.[1][2]
Therefore, it does not require handling as radioactive waste.

The safety profile of Flavanone-d5 is considered equivalent to that of standard flavanone. A
review of Safety Data Sheets (SDS) for flavanone indicates that while it is not classified as a
hazardous substance or mixture under major regulations like GHS or CLP, it should be handled
with care.[3][4] Some suppliers note that it may be harmful if swallowed and can cause skin,
eye, and respiratory irritation.[5][6] This necessitates a conservative approach to its disposal.

Table 1: Summary of Flavanone Hazard Profile
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Hazard Attribute Description Supporting Sources

Not classified as
hazardous; however, some
sources indicate potential

o for acute oral toxicity, skin

GHS Classification L [B1[41[5][6]

irritation (Category 2), eye
irritation (Category 2), and
respiratory irritation
(Category 3).

] Ingestion, inhalation, skin
Primary Routes of Exposure [6]
contact, eye contact.

Physical State Solid powder. [5]

Contains Deuterium, a stable
(non-radioactive) isotope of

Isotopic Nature hydrogen. Disposal is based [1112]
on chemical, not radiological,

properties.

| Environmental Hazard | Not expected to be hazardous to the environment, with low water
solubility suggesting limited mobility in soil. |[5][6] |

The Core Principle: Institutional EHS Consultation

This guide provides best-practice recommendations based on available chemical data.
However, all chemical waste disposal is subject to strict local, state, and federal regulations.[7]
[8] Therefore, the most critical step before disposing of any chemical waste is to consult your
institution's Environmental Health & Safety (EHS) department.

Your EHS office provides the definitive procedures for your specific location, including:

» Confirmation of whether a specific chemical is treated as hazardous or non-hazardous
waste.[7][9]

» Provision of proper waste containers and labels.[10]
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e Scheduled waste pickups.
e Specific guidelines for drain disposal, which vary significantly by municipality.[11][12]

Failure to adhere to institutional and regulatory protocols can result in significant safety risks
and legal penalties.

Step-by-Step Disposal Protocols

The correct disposal route for Flavanone-d5 depends on its form: solid, liquid solution, or an
empty container.

Protocol 3.1: Disposal of Solid Flavanone-d5 Waste

This protocol applies to the pure, solid Flavanone-d5 compound and materials grossly
contaminated with it, such as weighing papers, contaminated gloves, or absorbent pads used
for minor spills.

Methodology:

o Segregation: Collect all solid Flavanone-d5 waste in a dedicated, compatible waste
container. A polyethylene or glass container with a secure, screw-top lid is recommended.
[13]

o Labeling: Immediately label the container. The label must be durable, clearly written, and
include the following information at a minimum:[10][14][15]

o The words "HAZARDOUS WASTE" (It is best practice to label all chemical waste as
"Hazardous Waste" until officially cleared for other disposal routes by EHS).[10]

o Chemical Name: "Flavanone-d5 Waste"
o Composition: List contents (e.g., "Solid Flavanone-d5," "Contaminated Gloves").

» Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[10][16] This area should be away from incompatible materials, such as strong
oxidizing agents.[16]
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o Disposal: Once the container is full, or as per your lab's schedule, arrange for pickup by your
institution's EHS department.[11] Do not place this container in the regular trash, as it should
not be handled by custodial staff.[17]

Protocol 3.2: Disposal of Liquid Flavanone-d5 Waste
(Solutions)

This protocol applies to solutions of Flavanone-d5 dissolved in either aqueous or organic
solvents.

Methodology:
¢ Waste Stream |dentification:

o Agueous Solutions: Solutions where Flavanone-d5 is dissolved in water or a non-
hazardous, water-miscible buffer.

o Organic Solvent Solutions: Solutions where Flavanone-d5 is dissolved in a flammable,
corrosive, or toxic organic solvent (e.g., Methanol, Acetonitrile, DMSO).

e Collection & Disposal:

o For Organic Solvent Solutions: These must always be collected as hazardous chemical
waste.

» Collect in a clean, chemical-resistant container (e.g., glass or appropriate plastic) with a
secure, screw-top lid.[16]

» Label the container with "Hazardous Waste," the accumulation start date, and a
complete list of all constituents with their approximate percentages (e.g., "Methanol
95%, Water 4.9%, Flavanone-d5 <0.1%").[10]

» Store in the SAA, ensuring segregation from incompatible waste streams (e.g., acids
away from bases).[16] Arrange for EHS pickup.

o For Aqueous Solutions: Drain disposal may be an option but is strictly prohibited without
prior EHS approval.
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» Consult EHS: Provide them with the solution's composition and pH.

» |f approved, the EHS will provide specific instructions. Generally, the solution must have
a neutral pH (typically between 6.0 and 9.5) and be flushed down the sanitary sewer
with a large volume of cold water (e.g., 20-100 parts water to 1 part solution).[9][11]

» |f not approved for drain disposal, collect and manage it as hazardous waste, following
the procedure for organic solutions.

Protocol 3.3: Decontamination and Disposal of Empty
Containers

This protocol applies to the original product bottle or any other container that held pure
Flavanone-d5.

Methodology:

e Initial Decontamination (Triple Rinse): The goal is to render the container "RCRA Empty,"
meaning all possible material has been removed.[18]

o Rinse the container three times with a small amount of a suitable solvent in which
flavanone is soluble (e.g., acetone, ethanol, or methanol).[19]

o Crucially, the first rinseate must be collected and disposed of as liquid hazardous waste.
[13][19] Subsequent rinses can typically be collected in the same waste container.

o Final Cleaning: After the triple rinse, wash the container with soap and water.
» Final Disposal:
o Deface or remove the original manufacturer's label to prevent confusion.[17]

o Once clean and defaced, the container can typically be disposed of in the regular
laboratory glass or plastic recycling bin. Confirm this final step with your EHS office.

Decision-Making Workflow for Flavanone-d5
Disposal
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The following diagram provides a visual guide to the decision-making process for properly
disposing of Flavanone-d5 waste streams.

Flavanone-d5 Waste Generated

Identify Waste Type

Container
Solid Waste _—
(Pure compound, contaminated gloves, ngtgﬁ, t\i/g ﬁi;e Empty Product Container
weighing paper, etc.)

1. Collect in a dedicated, Agueous or Organic 1. Triple-rinse with a
sealed container. Solvent? suitable solvent.

4

2. Label as 'Hazardous Waste'
with full chemical name and date.

Y

2. Collect first rinseate as
hazardous liquid waste.

Aqueous Solution

Organic Solvent
(Flammable, Toxic, etc.)

Y Y

3. Store in Satellite 1. Consult Institutional EHS 3. Deface or remove
Accumulation Area (SAA). for drain disposal approval. original label.

Dispose via EHS Pickup EHS Approved?

Dispose of clean container in

appropriate lab recycling/trash.

1. Collect in a sealed, Follow EHS protocol for drain disposal
chemical-resistant container. (neutral pH, flush with copious water).

A

2. Label as 'Hazardous Waste' with all
components and percentages.

A

3. Store in SAA, segregated
by hazard class.

Dispose via EHS Pickup
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Caption: Decision workflow for the proper segregation and disposal of Flavanone-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.labmanager.com/drain-disposal-of-chemicals-20123
https://www.labmanager.com/drain-disposal-of-chemicals-20123
https://pdf.benchchem.com/1217/Proper_Disposal_of_Isoflavanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.hazardouswasteexperts.com/epa-dot-labeling-requirements-chemical-hazardous-waste-containers/
https://www.bradyid.com/resources/hazardous-waste-label-requirements
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b590270#flavanone-d5-proper-disposal-procedures
https://www.benchchem.com/product/b590270#flavanone-d5-proper-disposal-procedures
https://www.benchchem.com/product/b590270#flavanone-d5-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590270?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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